Cas no 1428372-69-3 (2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylacetamide)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylacetamide
• CAS No: 1428372-69-3
• MF: C₁₅H₁₂N₈O
• MW: 320.308780670166
• CID: 6444853
• PubChem ID: 71805374
• Update Time: 2025-07-17

2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylacetamide
• 1428372-69-3
• N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-2-(1H-benzo[d][1,2,3]triazol-1-yl)acetamide
• 2-(1H-1,2,3-benzotriazol-1-yl)-N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]acetamide
• VU0548964-1
• 2-(benzotriazol-1-yl)-N-(6-pyrazol-1-ylpyrimidin-4-yl)acetamide
• AKOS024557801
• F6430-0336
• CCG-345684

• Inchi： 1S/C15H12N8O/c24-15(9-23-12-5-2-1-4-11(12)20-21-23)19-13-8-14(17-10-16-13)22-7-3-6-18-22/h1-8,10H,9H2,(H,16,17,19,24)
• InChI Key： BQPTUDXOBWGBBO-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2N=N1)NC1C=C(N=CN=1)N1C=CC=N1

Computed Properties

• Exact Mass: 320.11340704g/mol
• Monoisotopic Mass: 320.11340704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylacetamide

Recent Advances in the Study of 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylacetamide (CAS: 1428372-69-3)

The compound 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylacetamide (CAS: 1428372-69-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a benzotriazole and pyrazole moiety, has been investigated for its role as a kinase inhibitor, particularly in targeting cancer-related signaling pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in cell proliferation and survival. In vitro studies have demonstrated its efficacy in suppressing the activity of kinases such as EGFR and VEGFR, which are critical in tumor growth and angiogenesis. The compound's unique structural features, including the benzotriazole and pyrazole rings, contribute to its high binding affinity and selectivity, making it a promising candidate for further development as an anticancer agent.

In addition to its kinase inhibitory properties, 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylacetamide has also been explored for its potential in addressing drug resistance. Recent studies have shown that this compound can overcome resistance mechanisms commonly observed in cancer cells, such as mutations in kinase domains or upregulation of efflux pumps. This makes it a valuable tool for combination therapies, where it could enhance the efficacy of existing anticancer drugs.

Another area of interest is the compound's pharmacokinetic profile. Preliminary studies have indicated favorable absorption and distribution properties, although further optimization may be required to improve its metabolic stability and reduce potential off-target effects. Researchers are currently investigating various derivatives and formulations to enhance its bioavailability and therapeutic index.

In conclusion, 2-(1H-1,2,3-benzotriazol-1-yl)-N-6-(1H-pyrazol-1-yl)pyrimidin-4-ylacetamide represents a promising scaffold for the development of novel kinase inhibitors with potential applications in oncology. Its unique structural features, combined with its demonstrated biological activity, make it a compelling subject for ongoing research. Future studies should focus on further elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in preclinical and clinical settings.